3beta-Hydroxy-5alpha,7-cholestene biosynthetic pathway
3beta-Hydroxy-5alpha,7-cholestene biosynthetic pathway
The Lathosterol Axis: Biosynthesis, Quantification, and Clinical Significance of 3 -Hydroxy-5 ,7-cholestene
Executive Summary: The Molecular Switch
3
For drug development professionals, lathosterol represents a dual-utility target:
-
Pharmacodynamic Biomarker: Its serum concentration correlates linearly with HMG-CoA reductase activity, offering a non-invasive readout of statin efficacy or synthesis suppression.
-
Pathogenic Node: Deficiency in the enzyme processing lathosterol (SC5D) results in Lathosterolosis , a devastating malformation syndrome, highlighting the critical role of the
-desaturation step in embryogenesis.
The Biosynthetic Architecture
Cholesterol synthesis is a grid, not a line. Post-lanosterol, the pathway bifurcates based on when the
The Pathway Logic
The conversion of Lanosterol to Cholesterol involves removing three methyl groups, reducing double bonds, and migrating the nuclear double bond.
-
The Precursor: Zymostenol (5
-cholest-8-en-3 -ol). -
The Isomerization: The
double bond migrates to via Emopamil Binding Protein (EBP) , yielding Lathosterol. -
The Critical Step (Oxidation): Lathosterol is converted to 7-Dehydrocholesterol (7-DHC) by Sterol C5-desaturase (SC5D) .[3] This is an aerobic, NADPH-dependent reaction that introduces the
double bond.
Pathway Visualization
The following diagram maps the bifurcation and the specific enzymatic role of SC5D.
Figure 1: The dual-pathway architecture of cholesterol biosynthesis, highlighting Lathosterol as the obligate intermediate of the Kandutsch-Russell branch.
Enzymology: The SC5D Mechanism
The conversion of lathosterol to 7-DHC is catalyzed by Sterol C5-desaturase (SC5D) (EC 1.14.19.20), also known as lathosterol oxidase.
Mechanistic Causality
This reaction is thermodynamically demanding and strictly aerobic.
-
Substrate: Lathosterol (contains a
bond).[4][5] -
Action: Dehydrogenation at positions C5 and C6.
-
Cofactors: Molecular Oxygen (
), NADPH, and Cytochrome . -
Outcome: Formation of a conjugated diene system (
). This instability is chemically necessary for the subsequent reduction of the bond by DHCR7 to yield cholesterol.
Clinical Insight: Mutations in the SC5D gene cause Lathosterolosis .[4] The accumulation of lathosterol is toxic, but the phenotype is largely driven by the deficiency of cholesterol and Hedgehog signaling disruption during embryogenesis.
Analytical Protocol: Quantification in Serum
To validate lathosterol as a biomarker, precise quantification is required. Immunoassays are insufficient due to structural similarity with cholesterol. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.
The Challenge
Lathosterol exists in serum in two forms: free (~10%) and esterified (~90%). For total synthesis rate analysis, saponification is mandatory .
Step-by-Step Workflow
This protocol is designed for high-throughput clinical research.
| Step | Action | Reagents/Conditions | Technical Rationale |
| 1 | Internal Standard | 5 | Corrects for extraction loss and injection variability. |
| 2 | Saponification | 1M KOH in 90% Ethanol (60°C, 1 hr) | Hydrolyzes fatty acid esters to release total free lathosterol. |
| 3 | Extraction | Cyclohexane or Hexane (x2) | Non-polar solvent selectively extracts sterols from the aqueous alkaline phase. |
| 4 | Derivatization | BSTFA + 1% TMCS (60°C, 30 min) | Converts hydroxyl groups to Trimethylsilyl (TMS) ethers to increase volatility and thermal stability. |
| 5 | GC Separation | DB-5MS or equivalent column | Separates Lathosterol-TMS from the massive Cholesterol-TMS peak. |
| 6 | MS Detection | SIM Mode (m/z 458, 443, 255) | Selected Ion Monitoring maximizes sensitivity for the specific molecular ion and fragments. |
GC-MS Workflow Logic
Figure 2: Validated GC-MS workflow for total lathosterol quantification.
Clinical & Drug Development Applications[9]
Lathosterol as a Synthesis Biomarker
In clinical trials for lipid-lowering therapies, distinguishing between absorption and synthesis is vital.
-
High Lathosterol: Indicates a "High Synthesizer." These patients typically respond aggressively to Statins (HMG-CoA Reductase inhibitors).
-
High Sitosterol / Low Lathosterol: Indicates a "High Absorber." These patients may respond better to Ezetimibe (absorption inhibitor) than to high-dose statins.
Data Interpretation Table:
| Biomarker Profile | Physiological State | Recommended Therapeutic Focus |
| High Lathosterol / Low Sitosterol | Endogenous Overproduction | Statin Therapy (Synthesis Inhibition) |
| Low Lathosterol / High Sitosterol | Hyper-absorption | Ezetimibe (Absorption Blockade) |
| Very High Lathosterol | SC5D Deficiency (Rare) | Genetic Screening for Lathosterolosis |
| Very Low Lathosterol | Synthesis Failure / Statin Effect | Monitor for compliance or toxicity |
Lathosterolosis (SC5D Deficiency)
This autosomal recessive disorder presents a distinct biochemical profile:
-
Serum: Elevated Lathosterol, Low Cholesterol.
-
Clinical Features: Microcephaly, syndactyly, and severe intellectual disability.
-
Mechanism: The lack of cholesterol impairs Sonic Hedgehog (SHH) protein modification, which is essential for embryonic patterning.
References
-
Kandutsch, A. A., & Russell, A. E. (1960).[6] Preputial gland tumor sterols.[6] III. A metabolic pathway from lanosterol to cholesterol.[7][8][9] Journal of Biological Chemistry. Link
-
Brunetti-Pierri, N., et al. (2002).[3][6][10] Lathosterolosis, a novel multiple-malformation/mental retardation syndrome due to deficiency of 3beta-hydroxysteroid-delta5-desaturase. American Journal of Human Genetics. Link
-
Björkhem, I., et al. (2012). Serum lathosterol and other non-cholesterol sterols as biomarkers of cholesterol synthesis and absorption.[7][11] Journal of Lipid Research.[7] Link
-
Mitsche, M. A., et al. (2015).[6] Flux analysis of cholesterol biosynthesis in vivo reveals multiple tissue and cell-type specific pathways. eLife.[6] Link
-
McDonald, J. G., et al. (2012). Analysis of circulating desmosterol and lathosterol by GC-MS/MS.[11] Methods in Molecular Biology. Link
Sources
- 1. Reactome | Zymostenol biosynthesis via lathosterol (Kandutsch-Russell pathway) [reactome.org]
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- 4. Sterol-C5-desaturase-like - Wikipedia [en.wikipedia.org]
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